Cas no 1396872-68-6 (ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate)

• Product Name: ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate
• CAS No: 1396872-68-6
• MF: C₁₆H₁₇N₅O₄
• MW: 343.337282896042
• CID: 5401646
• PubChem ID: 71797813
• Update Time: 2025-10-30

ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate
• 1396872-68-6
• AKOS024548801
• VU0544220-1
• CCG-304068
• F6349-0206
• ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-carboxamido)pyrazolo[1,5-a]pyridine-3-carboxylate
• ethyl 5-[(3-methoxy-1-methylpyrazole-4-carbonyl)amino]pyrazolo[1,5-a]pyridine-3-carboxylate

• Inchi： 1S/C16H17N5O4/c1-4-25-16(23)11-8-17-21-6-5-10(7-13(11)21)18-14(22)12-9-20(2)19-15(12)24-3/h5-9H,4H2,1-3H3,(H,18,22)
• InChI Key： WZCYVTOAEXDNGS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN2C=CC(=CC2=1)NC(C1C(=NN(C)C=1)OC)=O)=O

Computed Properties

• Exact Mass: 343.12805404g/mol
• Monoisotopic Mass: 343.12805404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.8Ų

Additional information on ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate

Ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate: A Comprehensive Overview

The compound Ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate, identified by the CAS number 1396872-68-6, represents a significant advancement in the field of heterocyclic chemistry. This compound is a derivative of pyrazolo[1,5-a]pyridine, a class of bicyclic structures known for their versatile applications in drug discovery and materials science. The molecule's structure incorporates a pyrazole ring fused with a pyridine ring, further substituted with an ethyl ester group and a methoxy-substituted pyrazole amide moiety. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyridine derivatives in the development of novel therapeutics. For instance, researchers have reported that such compounds exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. The presence of the methoxy group in the side chain further enhances the compound's stability and bioavailability, as demonstrated in recent pharmacokinetic studies.

The synthesis of Ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[1,5-a]pyridine core through cyclization reactions and the subsequent introduction of the amide and ester functionalities. The optimization of these steps has led to improved yields and higher purity levels, ensuring that the compound meets rigorous quality standards for preclinical testing.

In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets. For example, it has been identified as a potent inhibitor of certain kinases involved in cell signaling pathways. This selectivity is attributed to the precise arrangement of functional groups within its structure, which allows for strong interactions with target proteins while minimizing off-target effects. Such properties are highly desirable in drug development, where minimizing adverse effects is crucial for therapeutic success.

Moreover, computational studies have provided valuable insights into the compound's potential applications. Molecular docking simulations have revealed that it exhibits favorable binding affinities to several G-protein coupled receptors (GPCRs), suggesting its potential role in modulating cellular responses. These findings have inspired further investigations into its efficacy in treating conditions such as inflammation and neuropathic pain.

From an industrial perspective, the synthesis and characterization of Ethyl 5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)pyrazolo[1,5-a]pyridine-3-carboxylate represent a significant milestone in medicinal chemistry. Its unique combination of structural features and biological activities positions it as a valuable asset in both academic research and commercial drug development pipelines. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing therapeutic interventions across various disease areas.